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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

Essential Safety and Handling Guide for Disperse
Orange 25
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Disperse Orange 25 in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and environmental compliance.

Disperse Orange 25 is an azo dye that is considered a hazardous substance. It can be

harmful if inhaled, ingested, or comes into contact with skin, and is irritating to the eyes,

respiratory system, and skin.[1] Proper personal protective equipment (PPE) and handling

procedures are mandatory to minimize exposure.

Occupational Exposure Limits
No specific Threshold Limit Value (TLV) or Permissible Exposure Limit (PEL) has been

established for Disperse Orange 25.[1] Therefore, it is recommended to handle it as

"Particulates Not Otherwise Specified (P.N.O.S.)" or "Inert or Nuisance Dust." Airborne

concentrations should be kept as low as practically possible.[1]
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Parameter Value Agency Notes

Total Dust 15 mg/m³ (TWA) OSHA

PEL for Particulates

Not Otherwise

Regulated

Respirable Fraction 5 mg/m³ (TWA) OSHA

PEL for Particulates

Not Otherwise

Regulated

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense against exposure to Disperse
Orange 25. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US) approved[2]

Skin Protection

- Nitrile or PVC gloves-

Fire/flame resistant and

impervious clothing- Lab coat,

long sleeve shirts, and pants

Gloves tested to EN 374

(Europe) or F739 (US)

standards[1][3]

Respiratory Protection

- N95 dust mask (for low dust

levels)- Full-face respirator

with particulate filter (if

exposure limits are exceeded

or dust generation is

significant)

NIOSH (US) or EN 149 (EU)

approved[4][5]

Glove Selection Guidance:

While specific breakthrough time data for Disperse Orange 25 is not readily available, general

guidance for handling azo dyes and aromatic compounds should be followed. Nitrile gloves
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offer good resistance to weak acids, oils, and some organic solvents but may have poor

resistance to aromatic hydrocarbons.[1][2] Always inspect gloves for degradation before and

during use and change them immediately if contact with the chemical is suspected.

Expected Contact
Recommended Glove
Protection Class (EN 374)

Description

Brief Contact / Splash

Protection
Class 3 or higher

Breakthrough time > 60

minutes

Prolonged or Frequent Contact Class 5 or higher
Breakthrough time > 240

minutes

The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Disperse Orange 25.
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Start: Handling
Disperse Orange 25

Assess Task:
- Quantity of substance

- Potential for dust/aerosol generation
- Duration of handling

Eye Protection

Skin Protection

Respiratory Protection

Wear tightly fitting safety goggles
with side-shields

Proceed with Task

Select appropriate gloves
(Nitrile or PVC)

Wear lab coat, long sleeves,
and closed-toe shoes

Is handling performed in a
well-ventilated area (e.g., fume hood)?

Is there minimal dust generation?

Yes

Wear a full-face respirator
with particulate filter

No

Wear N95 dust mask

Yes No

Click to download full resolution via product page

Caption: PPE selection workflow for handling Disperse Orange 25.
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Operational and Disposal Plans
Experimental Protocol: Safe Handling in a Laboratory
Setting

Preparation:

Ensure a Safety Data Sheet (SDS) for Disperse Orange 25 is readily accessible.

Verify that a chemical spill kit is available and stocked.

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[1]

Don the appropriate PPE as outlined in the table above.

Weighing and Transfer:

Handle Disperse Orange 25 as a solid powder. Avoid any actions that could generate

dust.[1]

Use a spatula for transferring the powder. Do not pour the powder directly from the

container.

Weigh the powder on a tared weigh boat or paper within the fume hood.

Close the container tightly immediately after use.

In Solution:

When dissolving the dye, add the powder slowly to the solvent to prevent splashing.

Keep the solution container covered as much as possible.

Post-Handling:

Thoroughly clean the work area with a damp cloth or paper towel to remove any residual

dust. Do not dry sweep.
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Dispose of contaminated disposable materials (e.g., weigh boats, paper towels) as

hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[1]

Experimental Protocol: Small-Scale Spill Cleanup
This protocol is for small spills (less than 10 grams) of powdered Disperse Orange 25. For

larger spills, evacuate the area and contact your institution's Environmental Health & Safety

(EHS) department.

Immediate Actions:

Alert personnel in the immediate area of the spill.

If outside a fume hood, ensure the area is well-ventilated, but avoid creating strong air

currents that could disperse the powder.

PPE:

Don a minimum of a lab coat, safety goggles, double-layered nitrile gloves, and an N95

respirator.

Containment and Cleanup:

Gently cover the spill with damp paper towels to prevent the powder from becoming

airborne. Do not pour water directly onto the spill.

Carefully scoop the dampened material into a labeled, sealable plastic bag or container for

hazardous waste.[6]

Use a wet paper towel to wipe the spill area, working from the outside in to avoid

spreading the contamination.[7]

Repeat the wiping process with a fresh wet paper towel until the area is visibly clean.
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Decontamination:

Wipe the cleaned area with a suitable laboratory detergent.

Place all contaminated cleaning materials (paper towels, gloves, etc.) into the hazardous

waste bag.[5]

Final Steps:

Seal the hazardous waste bag and place it in the designated hazardous waste collection

area.

Remove PPE and wash hands thoroughly.

Document the spill and cleanup procedure according to your laboratory's policies.

Disposal Plan for Disperse Orange 25 Waste
All waste containing Disperse Orange 25, including contaminated materials and unused

product, must be treated as hazardous waste.[1] Do not dispose of this chemical down the

drain or in regular trash.[8]

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, paper towels, weigh boats,

spill cleanup debris) in a clearly labeled, sealed, and durable container (e.g., a labeled

plastic bag inside a rigid container).

Liquid Waste: Collect all solutions containing Disperse Orange 25 in a labeled, sealed,

and chemically compatible waste container. Do not mix with other incompatible waste

streams.

Unused Product: The original container with unused Disperse Orange 25 should be

disposed of as hazardous waste if no longer needed.

Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "Disperse
Orange 25," and the associated hazards (e.g., Irritant, Harmful).

Storage:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure containers are kept closed except when adding waste.

Disposal Request:

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor. Follow all local, state, and federal regulations for

hazardous waste disposal.[1]

The following diagram outlines the step-by-step process for the proper disposal of Disperse
Orange 25 waste.
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Start: Generation of
Disperse Orange 25 Waste

Identify Waste Type

Solid Waste:
(Gloves, paper towels, contaminated labware)

Solid

Liquid Waste:
(Unused solutions)

Liquid

Collect in a labeled, sealed,
and durable container

Collect in a labeled, sealed,
and compatible liquid waste container

Label container with:
- 'Hazardous Waste'

- 'Disperse Orange 25'
- Hazard symbols

Store in a designated satellite
accumulation area

Arrange for disposal through
EHS or a licensed contractor

Waste Disposed in Compliance
with Regulations

Click to download full resolution via product page

Caption: Disposal workflow for Disperse Orange 25 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gloves.com [gloves.com]

2. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]

3. soscleanroom.com [soscleanroom.com]

4. epa.gov [epa.gov]

5. westlab.com [westlab.com]

6. acs.org [acs.org]

7. ehs.utk.edu [ehs.utk.edu]

8. Federal Register :: Hazardous Waste Management System; Identification and Listing of
Hazardous Waste; Dyes and/or Pigments Production Wastes; Land Disposal Restrictions for
Newly Identified Wastes; CERCLA Hazardous Substance Designation and Reportable
Quantities; Designation of Five Chemicals as Appendix VIII Constituents; Addition of Four
Chemicals to the Treatment Standards of F039 and the Universal Treatment Standards
[federalregister.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Disperse
orange 25]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078578#personal-protective-equipment-for-handling-
disperse-orange-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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